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Compound of Interest

Compound Name: Oxalic acid

Cat. No.: B126610

Essential Safety and Handling Guide for Oxalic Acid

For researchers, scientists, and drug development professionals, the safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for the use of oxalic acid, including detailed personal protective equipment (PPE)
requirements, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling oxalic acid, it is crucial to use appropriate PPE to prevent contact and
exposure. Oxalic acid can cause severe skin burns, serious eye damage, and is harmful if
swallowed or inhaled.[1][2][3]

Eye and Face Protection:
o Wear chemical splash and impact-resistant goggles.[4]

o Aface shield should be worn in conjunction with goggles, especially when there is a risk of
splashing.[4]

« |tis advisable to avoid wearing contact lenses when working with oxalic acid.[3][4][5]
Skin Protection:

o Gloves: Wear impenetrable, chemical-resistant gloves.[2] Recommended materials include:
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o Neoprene[1][4]5]

o Nitrile[1][3]

o Butyl[4][5]

o PVCI1][6]

o Silver Shield®/4H®[5]

o Viton®[4][5] Gloves should be discarded and replaced if any signs of degradation or
breakthrough appear.[1]

» Protective Clothing: Standard work clothes, including long pants and long-sleeved coveralls,
should be worn to prevent skin contact.[2][3][4] For situations with a higher risk of exposure,
specialized protective clothing such as Tychem® BR, Responder®, or TK may be necessary.
[4][5] Contaminated clothing must be removed and washed before reuse.[1][2][7]

Respiratory Protection:

o Work in a well-ventilated area, preferably under a chemical fume hood, to minimize dust and
vapor inhalation.[1][2][8]

« If ventilation is inadequate or if you are exposed to concentrations above the exposure limit,
use an appropriate certified respirator.[1][2][4]

Occupational Exposure Limits

Adherence to established exposure limits is critical for personnel safety.

Time-Weighted Average (8- Short-Term Exposure Limit

Jurisdiction hr) (15-min)
OSHA (PEL) 1 mg/ms3

NIOSH (REL) 1 mg/m3 2 mg/m3
ACGIH (TLV) 1 mg/m3 2 mg/m3
NZ OEL (WES) 1 mg/m3 2 mg/m3
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Data sourced from multiple safety data sheets.[1][5]

Operational and Disposal Plan

A systematic approach to handling and disposal is essential to ensure safety and
environmental protection.

Safe Handling and Storage
e Handling:

[¢]

Wash hands thoroughly after handling.[1][2]

[e]

Avoid eating, drinking, or smoking in areas where oxalic acid is used.[1][7]

o

Minimize dust generation and accumulation.[2][9]

[¢]

Ensure adequate ventilation at all times.[1][2]
e Storage:
o Store in a cool, dry, well-ventilated area in a tightly closed, airtight container.[2][10]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
and certain metals.[2][8]

o Store containers upright and below eye level.[8] Secondary containment is recommended.

[8]

Emergency Procedures

Immediate and appropriate responses to accidental exposure are critical.

o Eye Contact: Immediately flush eyes with a large stream of water for at least 15 minutes,
lifting the upper and lower eyelids.[2] Remove contact lenses if it is safe to do so.[1] Seek
immediate medical attention.[1][2]

» Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
plenty of soap and water for at least 15 minutes.[1][2] Seek immediate medical attention.[1]
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[2] If available, apply calcium gluconate gel.[1][11]

Inhalation: Move the affected person to fresh air.[2] If breathing is difficult, provide oxygen.[2]
If the person is not breathing, provide artificial respiration.[2] Seek immediate medical
attention.[2]

Ingestion: Do NOT induce vomiting.[1][2] Rinse the mouth with water.[1][2] If the person is
conscious, give large quantities of milk or limewater to drink.[2] Seek immediate medical
attention.[1][2]

Spill and Waste Disposal

Small Spills: For small spills that can be cleaned up in under 10 minutes by trained
personnel, moisten the spilled solid material to prevent dust generation and carefully sweep
it up.[5][8] Absorb liquid spills with an inert material.[8] Place the material in a sealed,
compatible container for disposal.[5][8]

Large Spills: In the event of a large spill, evacuate the area immediately and secure the
entrance.[5][8] Notify others in the vicinity.[8] If there is an immediate danger, call emergency
services.[8]

Waste Disposal: Oxalic acid and its solutions should be managed as hazardous waste.[8]
Dispose of the contents and container in accordance with local, state, and federal
regulations at an approved waste disposal plant.[1][7][8]

Workflow for Handling Oxalic Acid

The following diagram outlines the logical steps for the safe handling of oxalic acid from

preparation to disposal.
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Caption: Workflow for the safe handling of oxalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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